Cas no 405230-80-0 (Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide)

• Product Name: Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide
• CAS No: 405230-80-0
• MF: C₅H₂ClFN₂O₃
• MW: 192.532383441925
• MDL: MFCD22393660
• CID: 828979
• PubChem ID: 22284022
• Update Time: 2025-11-01

Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide
• 2-chloro-5-fluoro-4-nitro-1-oxidopyridin-1-ium
• 2-Chloro-5-fluoro-4-nitropyridine 1-oxide
• 2-chloro-5-fluoro-4-nitropyridine N oxide
• 4-amino-2-chloro-5-fluoropyridine 1-oxide
• 405230-80-0
• SB53192
• AKOS016007114
• 2-Chloro-5-fluoro-4-nitro-1-oxo-1lambda~5~-pyridine
• 2-CHLORO-5-FLUORO-4-NITROPYRIDIN-1-IUM-1-OLATE
• SCHEMBL2372861
• DB-409508
• MEGKAPYCJRCDAE-UHFFFAOYSA-N
• 2-Chloro-5-fluoro-4-nitropyridine-1-oxide
• 2-chloro-5-fluoro-4-nitropyridine N-oxide
• 2-Chloro-5-fluoro-4-nitropyridine1-oxide
• DTXSID60624362
• MFCD22393660

• MDL： MFCD22393660
• Inchi： 1S/C5H2ClFN2O3/c6-5-1-4(9(11)12)3(7)2-8(5)10/h1-2H
• InChI Key： MEGKAPYCJRCDAE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=[N+]1[O-])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.9737978g/mol
• Monoisotopic Mass: 191.9737978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide

Comprehensive Overview of Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide (CAS No. 405230-80-0)

Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide (CAS No. 405230-80-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative is characterized by its unique molecular structure, featuring a chloro, fluoro, and nitro functional group arrangement, which contributes to its reactivity and potential applications. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, catalysis, and material science.

The compound's CAS No. 405230-80-0 is a critical identifier for regulatory and sourcing purposes. Its systematic name, 2-chloro-5-fluoro-4-nitropyridine 1-oxide, reflects its precise chemical composition. In recent years, the demand for halogenated pyridines has surged, driven by their utility in designing bioactive molecules and advanced intermediates. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds.

One of the most searched questions related to Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide revolves around its synthetic routes and reaction mechanisms. The compound is often synthesized through nitration and oxidation of precursor pyridines, with careful control of reaction conditions to ensure high yield and purity. Its nitro group makes it a versatile intermediate for further functionalization, such as reduction to amines or cross-coupling reactions, which are pivotal in modern medicinal chemistry.

Another hot topic in the context of CAS No. 405230-80-0 is its role in pharmaceutical intermediates. The compound's structural motifs are found in several FDA-approved drugs and experimental therapeutics, particularly those targeting infectious diseases and oncology. This connection has led to increased scrutiny of its physicochemical properties, including solubility, stability, and bioavailability, which are critical for formulation development.

From an industrial perspective, 2-chloro-5-fluoro-4-nitropyridine 1-oxide is valued for its scalability and compatibility with continuous flow chemistry, a technique gaining traction for its efficiency and reduced environmental footprint. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the needs of contract research organizations (CROs) and academic labs.

In summary, Pyridine, 2-chloro-5-fluoro-4-nitro-, 1-oxide (CAS No. 405230-80-0) is a multifaceted compound with broad applications in life sciences and chemical manufacturing. Its relevance to cutting-edge research and industry trends ensures its continued prominence in scientific literature and commercial markets.